Cas no 69609-77-4 (Pentanoic acid,5-[(3aS,4R,5R,6aS)-hexahydro-5-hydroxy-4-[(1E,3S)-3-hydroxy-1-octenyl]-2(1H)-pentalenylidene]-,(5Z)- (9CI))
69609-77-4 structure
Product Name:Pentanoic acid,5-[(3aS,4R,5R,6aS)-hexahydro-5-hydroxy-4-[(1E,3S)-3-hydroxy-1-octenyl]-2(1H)-pentalenylidene]-,(5Z)- (9CI)
CAS No:69609-77-4
MF:C21H34O4
MW:350.492267131805
CID:500552
PubChem ID:5311242
Update Time:2025-04-19
Pentanoic acid,5-[(3aS,4R,5R,6aS)-hexahydro-5-hydroxy-4-[(1E,3S)-3-hydroxy-1-octenyl]-2(1H)-pentalenylidene]-,(5Z)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Pentanoic acid,5-[(3aS,4R,5R,6aS)-hexahydro-5-hydroxy-4-[(1E,3S)-3-hydroxy-1-octenyl]-2(1H)-pentalenylidene]-,(5Z)- (9CI)
- (5Z)-6A-CARBAPROSTAGLANDIN I2
- 5-cis Carbaprostacyclin
- 6,9ALPHA-METHYLENE-11ALPHA,15S-DIHYDROXY-PROSTA-5Z,13E-DIEN-1-OIC ACID
- carbacyclin
- carbaprostacyclin
- Carbocyclic PGI2
- MFCD00210824
- 6a-Carba-prostaglandin I2
- 5-[5-Hydroxy-4-(3-hydroxy-oct-1-enyl)-hexahydro-pentalen-2-ylidene]-pentanoic acidCarbacyclin
- BDBM50109546
- SR-01000946526-1
- 5-[(3aS,4R,5R,6aS)-5-Hydroxy-4-((S)-3-hydroxy-oct-1-enyl)-hexahydro-pentalen-(2Z)-ylidene]-pentanoic acid
- CHEMBL148319
- AKOS040755139
- SR-01000946526
- SCHEMBL10732794
- CHEBI:173208
- XZFRIPGNUQRGPI-WLPVIMDJSA-N
- 69609-77-4
- (5Z)-5-[(3aS,4R,5R,6aS)-5-hydroxy-4-[(E,3S)-3-hydroxyoct-1-enyl]-3,3a,4,5,6,6a-hexahydro-1H-pentalen-2-ylidene]pentanoic acid
- Pentanoic acid,5-[(3aS,4R,5R,6aS)-hexahydro-5-hydroxy-4-[(1E,3S)-3-hydroxy-1-octenyl]-2(1H)-pentalenylidene]-,(5E)-
- Q27075699
- 5-cis-Carbaprostacyclin
- GTPL1893
- 6,9.alpha.-Methylene-11.alpha.,15S-dihydroxy-prosta-5Z,13E-dien-1-oic acid
- HMS3648L12
- CS-0086294
- DB-214993
- HY-124363
- (5Z)-5-[(3as,4r,5r,6as)-5-hydroxy-4-[(1e,3s)-3-hydroxy-1-octen-1-yl]hexahydro-2(1h)-pentalenylidene]pentanoic acid
- G91416
-
- Inchi: 1S/C21H34O4/c1-2-3-4-8-17(22)10-11-18-19-13-15(7-5-6-9-21(24)25)12-16(19)14-20(18)23/h7,10-11,16-20,22-23H,2-6,8-9,12-14H2,1H3,(H,24,25)/b11-10+,15-7-/t16-,17-,18+,19-,20+/m0/s1
- InChI Key: XZFRIPGNUQRGPI-WLPVIMDJSA-N
- SMILES: O[C@@H]1C[C@@H]2C/C(=C/CCCC(=O)O)/C[C@@H]2[C@H]1/C=C/[C@H](CCCCC)O
Computed Properties
- Exact Mass: 334.25100
- Monoisotopic Mass: 350.24570956g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 10
- Complexity: 482
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 77.8Ų
Experimental Properties
- PSA: 57.53000
- LogP: 5.10130
Pentanoic acid,5-[(3aS,4R,5R,6aS)-hexahydro-5-hydroxy-4-[(1E,3S)-3-hydroxy-1-octenyl]-2(1H)-pentalenylidene]-,(5Z)- (9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci64914-1mg |
5-cis Carbaprostacyclin |
69609-77-4 | 98% | 1mg |
¥1664.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci64914-5mg |
5-cis Carbaprostacyclin |
69609-77-4 | 98% | 5mg |
¥7312.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci64914-500ug |
5-cis Carbaprostacyclin |
69609-77-4 | 98% | 500ug |
¥874.00 | 2023-09-09 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-205134-1 mg |
5-cis Carbaprostacyclin, |
69609-77-4 | 1mg |
¥1,775.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-205134A-5 mg |
5-cis Carbaprostacyclin, |
69609-77-4 | 5mg |
¥8,424.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-205134-1mg |
5-cis Carbaprostacyclin, |
69609-77-4 | 1mg |
¥1775.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-205134A-5mg |
5-cis Carbaprostacyclin, |
69609-77-4 | 5mg |
¥8424.00 | 2023-09-05 | ||
| 1PlusChem | 1P00FBYP-1mg |
(5Z)-6A-CARBAPROSTAGLANDIN I2 |
69609-77-4 | ≥99% | 1mg |
$268.00 | 2024-04-22 | |
| A2B Chem LLC | AH14545-1mg |
(5Z)-6A-CARBAPROSTAGLANDIN I2 |
69609-77-4 | ≥99% | 1mg |
$188.00 | 2024-04-19 |
Pentanoic acid,5-[(3aS,4R,5R,6aS)-hexahydro-5-hydroxy-4-[(1E,3S)-3-hydroxy-1-octenyl]-2(1H)-pentalenylidene]-,(5Z)- (9CI) Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
69609-77-4 (Pentanoic acid,5-[(3aS,4R,5R,6aS)-hexahydro-5-hydroxy-4-[(1E,3S)-3-hydroxy-1-octenyl]-2(1H)-pentalenylidene]-,(5Z)- (9CI)) Related Products
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